Cas no 944718-32-5 (6-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole)

• Product Name: 6-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole
• CAS No: 944718-32-5
• MF: C₇H₈BrN₃
• MW: 214.062520027161
• CID: 69627
• Update Time: 2024-01-24

6-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole
• 6-bromo-1-methylbenzotriazole
• 6-Bromo-1-methyl-3a,7a-dihydro-1H-benzo[d][1,2,3]triazole
• 6-bromo-1-methyl-3a,7a-dihydro-1H-1,2,3-benzotriazole
• 1H-Benzotriazole, 6-bromo-3a,7a-dihydro-1-methyl-

• Inchi： 1S/C7H8BrN3/c1-11-7-4-5(8)2-3-6(7)9-10-11/h2-4,6-7H,1H3
• InChI Key： BPJZJNVDOMURJA-UHFFFAOYSA-N
• SMILES： N1(C)C2C=C(Br)C=CC2N=N1

Computed Properties

• Exact Mass: 210.97500
• Monoisotopic Mass: 210.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.78
• Boiling Point: 268 ºC
• Flash Point: 116 ºC
• Refractive Index: 1.714
• PSA: 30.71000
• LogP: 1.73080